molecular formula C12H10ClNO B1404384 [2-(2-Chlorophenyl)pyridin-3-yl]methanol CAS No. 1628012-07-6

[2-(2-Chlorophenyl)pyridin-3-yl]methanol

Cat. No.: B1404384
CAS No.: 1628012-07-6
M. Wt: 219.66 g/mol
InChI Key: IQXRTTGNICZYIG-UHFFFAOYSA-N
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Description

[2-(2-Chlorophenyl)pyridin-3-yl]methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

1628012-07-6

Molecular Formula

C12H10ClNO

Molecular Weight

219.66 g/mol

IUPAC Name

[2-(2-chlorophenyl)pyridin-3-yl]methanol

InChI

InChI=1S/C12H10ClNO/c13-11-6-2-1-5-10(11)12-9(8-15)4-3-7-14-12/h1-7,15H,8H2

InChI Key

IQXRTTGNICZYIG-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C2=C(C=CC=N2)CO)Cl

Canonical SMILES

C1=CC=C(C(=C1)C2=C(C=CC=N2)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 50-mL round-bottom flask, was placed a solution of (2-chlorophenyl)boronic acid (1.6 g, 10.23 mmol, 1.20 equiv), (2-chloropyridin-3-yl)methanol (1 g, 6.97 mmol, 1.00 equiv), Pd(dppf)Cl2 (570 mg, 0.78 mmol, 0.10 equiv), and sodium bicarbonate (1.7 g, 20.24 mmol, 3.00 equiv) in a solvent mixture of dioxane (10 mL) and water (10 mL). The resulting solution was stirred for 3 h at 70° C., and then it was diluted with 20 mL of H2O. The resulting solution was extracted with 2×20 mL of dichloromethane, and the combined organic layers were concentrated under vacuum. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:100-1:5) as eluent to furnish 1 g (65%) of [2-(2-chlorophenyl)pyridin-3-yl]methanol as a white solid.
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
570 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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